Cas no 81313-42-0 (1,2,3,4-Butanetetrol,(2R,3S)-rel-)

• Product Name: 1,2,3,4-Butanetetrol,(2R,3S)-rel-
• CAS No: 81313-42-0
• MF: C₄H₈O₃
• MW: 104.104521751404
• CID: 721001
• Update Time: 2026-04-29

1,2,3,4-Butanetetrol,(2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Butanetetrol,(2R,3S)-rel-
• 1,4-ANHYDROERYTHRITOL
• CIS-3,4-TETRAHYDROFURANDIOL
• ANHYDROERYTHRITOL,1,4-
• 1,4-Anhydro-D-erythritol

Computed Properties

• Exact Mass: 104.047344
• Monoisotopic Mass: 104.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• Density: 1.27 g/mL at 25 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.477(lit.)
• PSA: 49.69000
• LogP: -1.26160

1,2,3,4-Butanetetrol,(2R,3S)-rel- Security Information

• WGK Germany：3